Cas no 17934-15-5 (4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-
• CAS No: 17934-15-5
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 1368985
• PubChem ID: 124355924
• Update Time: 2025-04-20

4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-
• 7-O-Methyleucomol
• AKOS040761249
• (3S)-3,5-Dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]-2H-chromen-4-one
• 17934-15-5
• CHEMBL4520697

• Inchi： 1S/C18H18O6/c1-22-12-5-3-11(4-6-12)9-18(21)10-24-15-8-13(23-2)7-14(19)16(15)17(18)20/h3-8,19,21H,9-10H2,1-2H3/t18-/m0/s1
• InChI Key： LZSFFWMTNAFHNX-SFHVURJKSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@](C1)(CC1C=CC(=CC=1)OC)O)=O)O)OC

Computed Properties

• Exact Mass: 330.11033829g/mol
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.4±0.1 g/cm3
• Boiling Point: 567.9±50.0 °C at 760 mmHg
• Flash Point: 208.8±23.6 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-7-methoxy-3-[(4-methoxyphenyl)methyl]- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone